Cas no 123061-49-4 (2-(Methylthio)-4-(tributylstannyl)pyrimidine)

• Product Name: 2-(Methylthio)-4-(tributylstannyl)pyrimidine
• CAS No: 123061-49-4
• MF: C₁₇H₃₂N₂SSn
• MW: 415.224382400513
• MDL: MFCD01319026
• CID: 137464
• PubChem ID: 2763261
• Update Time: 2025-10-05

2-(Methylthio)-4-(tributylstannyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-(methylthio)-4-(tributylstannyl)-
• 4-Tributylstannyl-2-Thiomethylpyrimidine
• 2-Methylthio-4-(tri-n-butylstannyl)pyrimidine
• 2-(Methylthio)-4-(tributylstannyl)pyrimidine
• tributyl-(2-methylsulfanylpyrimidin-4-yl)stannane
• 2-Methylthiol-4-tributyltinpyMidine
• 4-(tributylstannyl)-2-(Methylthio)pyriMidine
• 2-methylthio-4-tri-butylstannylpyrimidine
• 2-methylsulfanyl-4-tributylstannanyl-pyrimidine
• FT-0685302
• CS-0085181
• 2-Methylthio-4-tributylstannylpyrimidine
• Pyrimidine, 2-(methylthio)-4-(tributylstannyl)-
• 2-(methylsulfanyl)-4(tributylstannyl)pyrimidine
• 4-(TRI-N-BUTYLSTANNYL)2-(METHYLTHIO)PYRIMIDINE
• AB08853
• SY070963
• AKOS015843045
• PTONZGYJJBJAGZ-UHFFFAOYSA-N
• 2-methylthio-4-tri-n-butylstannylpyrimidine
• SCHEMBL181124
• 4-(Tributylstannyl)-2-thiomethylpyrimidine
• MFCD01319026
• DTXSID20376850
• J-513883
• 123061-49-4
• 2-(methylsulfanyl)-4-(tributylstannyl)pyrimidine
• J-004888
• A50101
• 2-(methylthio)-4-(tributylstannyl)pyrimidine, AldrichCPR
• 2-methylsulfanyl-4-tributylstannylpyrimidine
• 2-Methylthio-4-(tri-n-butylstannyl)pyriMidine, 96%
• DA-27636

• MDL： MFCD01319026
• Inchi： 1S/C5H5N2S.3C4H9.Sn/c1-8-5-6-3-2-4-7-5;3*1-3-4-2;/h2-3H,1H3;3*1,3-4H2,2H3;
• InChI Key： PTONZGYJJBJAGZ-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CN=C(N=1)SC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 416.13100
• Monoisotopic Mass: 416.130823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Boiling Point: 434.4°Cat760mmHg
• Flash Point: 216.5°C
• PSA: 51.08000
• LogP: 5.25460

2-(Methylthio)-4-(tributylstannyl)pyrimidine Security Information

• Hazardous Material Identification：
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Methylthio)-4-(tributylstannyl)pyrimidine

Comprehensive Guide to 2-(Methylthio)-4-(tributylstannyl)pyrimidine (CAS 123061-49-4): Properties, Applications, and Market Insights

2-(Methylthio)-4-(tributylstannyl)pyrimidine (CAS 123061-49-4) is a specialized organotin compound that has gained significant attention in modern organic synthesis and pharmaceutical research. This pyrimidine derivative combines unique structural features with versatile reactivity, making it valuable for various chemical transformations. The compound features a methylthio group at the 2-position and a tributylstannyl group at the 4-position of the pyrimidine ring, offering dual functionality for diverse synthetic applications.

The growing demand for organotin reagents in cross-coupling reactions has positioned 2-(Methylthio)-4-(tributylstannyl)pyrimidine as an important building block in medicinal chemistry. Recent studies highlight its utility in Stille coupling reactions, particularly for constructing complex heterocyclic systems found in many bioactive molecules. Researchers are particularly interested in how this compound compares to similar stannylated pyrimidine derivatives in terms of reactivity and selectivity.

From a chemical perspective, 2-(Methylthio)-4-(tributylstannyl)pyrimidine demonstrates excellent stability under standard laboratory conditions, though it requires proper handling under inert atmosphere for long-term storage. The tributylstannyl group provides excellent leaving group characteristics, while the methylthio substituent can serve as either a protecting group or a functional handle for further modifications. This dual functionality makes the compound particularly valuable for sequential functionalization strategies in drug discovery programs.

In pharmaceutical applications, 2-(Methylthio)-4-(tributylstannyl)pyrimidine has shown promise as a precursor for antiviral and anticancer agents. The pyrimidine core is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. Recent patent literature reveals growing interest in using this specific stannylated pyrimidine building block for developing novel kinase inhibitors and nucleotide analogs. The compound's ability to participate in palladium-catalyzed cross-couplings makes it particularly valuable for rapid analog synthesis in lead optimization.

The synthesis of 2-(Methylthio)-4-(tributylstannyl)pyrimidine typically involves lithiation-stannylation of the corresponding 4-halopyrimidine precursor, followed by introduction of the methylthio group. Manufacturers have developed optimized procedures to ensure high purity and yield, with current production methods focusing on minimizing tin waste and improving atom economy. Analytical characterization typically includes NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and elemental analysis to verify structure and purity.

Market trends indicate growing demand for specialty organotin compounds like 2-(Methylthio)-4-(tributylstannyl)pyrimidine, particularly from pharmaceutical and agrochemical sectors. The global market for stannylated heterocycles is projected to expand significantly, driven by increased research into targeted therapies and the need for more efficient synthetic methodologies. Current pricing reflects the specialized nature of this reagent, with commercial suppliers offering various packaging options from milligram to kilogram quantities.

Environmental and safety considerations for 2-(Methylthio)-4-(tributylstannyl)pyrimidine follow standard protocols for organotin compounds. While not classified as highly hazardous, proper laboratory practices including glove box or Schlenk line techniques are recommended for handling. Disposal should comply with local regulations for tin-containing compounds, with many suppliers now offering take-back programs for unused material.

Future research directions for 2-(Methylthio)-4-(tributylstannyl)pyrimidine include exploring its potential in click chemistry applications and as a precursor for metal-organic frameworks (MOFs) with potential catalytic properties. The compound's unique combination of sulfur and tin functionalities presents interesting opportunities for developing new multifunctional materials. Additionally, researchers are investigating modified versions with alternative protecting groups to expand its utility in solid-phase synthesis applications.

For synthetic chemists considering 2-(Methylthio)-4-(tributylstannyl)pyrimidine for their work, key advantages include its high reactivity in cross-coupling reactions, good shelf stability when properly stored, and versatility in subsequent transformations. The compound has become particularly valuable for constructing complex pyrimidine scaffolds found in many drug candidates, with recent literature demonstrating its use in synthesizing potential treatments for viral infections and metabolic disorders.

In conclusion, 2-(Methylthio)-4-(tributylstannyl)pyrimidine (CAS 123061-49-4) represents a valuable tool for modern synthetic chemistry, combining the versatility of pyrimidine chemistry with the power of organotin reagents. Its applications span from pharmaceutical research to materials science, with ongoing developments likely to uncover new uses for this multifaceted compound. As synthetic methodologies continue to advance, the importance of specialized building blocks like this stannylated pyrimidine derivative will only grow in both academic and industrial settings.